3-ethyl-4-(hydroxymethyl)-2,5-dihydrofuran-2-one
Overview
Description
The description of a compound typically includes its molecular formula, structure, and other identifiers like CAS number, InChI, and SMILES string. It may also include the compound’s occurrence in nature or its applications .
Synthesis Analysis
This involves detailing the methods used to synthesize the compound. It could involve multi-step chemical reactions with various reagents and catalysts .Molecular Structure Analysis
This involves the use of spectroscopic techniques like NMR, IR, and mass spectrometry to elucidate the structure of the compound .Chemical Reactions Analysis
This would involve studying the compound’s reactivity. It could include its participation in various chemical reactions, the conditions required for these reactions, and the products formed .Physical And Chemical Properties Analysis
This would involve studying properties like solubility, melting point, boiling point, optical activity, and stability. Computational methods might also be used to predict some properties .Scientific Research Applications
Medicinal Chemistry and Drug Development
Indole derivatives, including our compound of interest, have garnered attention in medicinal chemistry. Researchers explore their potential as biologically active molecules. Specifically, the application of indole derivatives in cancer treatment, antimicrobial agents, and addressing various disorders within the human body has been a focus . Investigating the synthesis and biological activity of this compound could lead to novel drug candidates.
Antidiabetic Agents
Our compound is a key building block in the synthesis of glimepiride, an antidiabetic drug. A practical and scalable four-step synthesis of 3-ethyl-4-methyl-1,5-dihydro-2H-pyrrol-2-one has been achieved, emphasizing its importance in drug development . Understanding its role in antidiabetic medications can guide further research.
Natural Product Chemistry
Indoles are prevalent in natural products and alkaloids. By studying the construction of indoles within selected alkaloids, researchers gain insights into their biosynthesis and potential therapeutic applications. Our compound likely contributes to the indole moiety in certain alkaloids .
Green Chemistry and Sustainable Synthesis
Efforts to develop environmentally friendly synthetic routes are essential. Researchers explore greener methods for synthesizing indole derivatives, including our compound. Water-based reactions and efficient deprotection steps contribute to sustainable chemistry .
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-4-(hydroxymethyl)-2,5-dihydrofuran-2-one involves the conversion of a starting material, 3-ethyl-4-(methoxymethyl)-2,5-dihydrofuran-2-one, to the target compound through a series of reactions.", "Starting Materials": [ "3-ethyl-4-(methoxymethyl)-2,5-dihydrofuran-2-one", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Sodium acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Reduction of 3-ethyl-4-(methoxymethyl)-2,5-dihydrofuran-2-one with sodium borohydride in methanol to yield 3-ethyl-4-(hydroxymethyl)-2,5-dihydrofuran-2-one", "Step 2: Acid-catalyzed hydrolysis of 3-ethyl-4-(hydroxymethyl)-2,5-dihydrofuran-2-one with hydrochloric acid to yield 3-ethyl-4-(carboxymethyl)-2,5-dihydrofuran-2-one", "Step 3: Neutralization of the reaction mixture with sodium hydroxide to form the sodium salt of 3-ethyl-4-(carboxymethyl)-2,5-dihydrofuran-2-one", "Step 4: Esterification of the sodium salt of 3-ethyl-4-(carboxymethyl)-2,5-dihydrofuran-2-one with acetic anhydride in the presence of sodium acetate to yield 3-ethyl-4-(acetyloxymethyl)-2,5-dihydrofuran-2-one", "Step 5: Acid-catalyzed hydrolysis of 3-ethyl-4-(acetyloxymethyl)-2,5-dihydrofuran-2-one with hydrochloric acid to yield 3-ethyl-4-(hydroxymethyl)-2,5-dihydrofuran-2-one" ] } | |
CAS RN |
496947-06-9 |
Product Name |
3-ethyl-4-(hydroxymethyl)-2,5-dihydrofuran-2-one |
Molecular Formula |
C7H10O3 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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